4-Methyl-1,2-dithiolane-4-carboxamide
Cat. No. B1370699
Key on ui cas rn:
208243-73-6
M. Wt: 163.3 g/mol
InChI Key: GUZRHBSIAMFARD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08617524B2
Procedure details
Alternatively, method (Ex. 5-b), 1.2 equivalents of isobutyl chloroformate are added, at 0° C., to a solution of 1 g of Compound 1 in THF with 1.2 equivalents of triethylamine. After 2 hours at room temperature, the reaction medium is added to a cooled solution of ammonia, either at 28% in water or at 2N in isopropanol. The medium is stirred at room temperature for the time required, and then concentrated under vacuum. The crude product is then taken up in toluene, to give Compound 2 after precipitation. Yield=60%
[Compound]
Name
5-b
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Yield
60%
Identifiers
|
REACTION_CXSMILES
|
ClC(OCC(C)C)=O.[CH3:9][C:10]1([C:15]([OH:17])=O)[CH2:14][S:13][S:12][CH2:11]1.C([N:20](CC)CC)C.N>C1COCC1.O.C(O)(C)C>[CH3:9][C:10]1([C:15]([NH2:20])=[O:17])[CH2:14][S:13][S:12][CH2:11]1
|
Inputs
Step One
[Compound]
|
Name
|
5-b
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
|
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
ClC(=O)OCC(C)C
|
|
Name
|
|
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Quantity
|
1 g
|
|
Type
|
reactant
|
|
Smiles
|
CC1(CSSC1)C(=O)O
|
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
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Smiles
|
C(C)N(CC)CC
|
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1
|
Step Two
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
N
|
Step Three
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Step Four
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
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Type
|
solvent
|
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Smiles
|
C(C)(C)O
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
The medium is stirred at room temperature for the time
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated under vacuum
|
Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
|
|
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Type
|
product
|
|
Smiles
|
CC1(CSSC1)C(=O)N
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 60% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
